1-(but-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride
Description
“1-(but-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 2445786-33-2 . It has a molecular weight of 217.7 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H15NO2.ClH/c1-2-3-6-11-7-4-9 (5-8-11)10 (12)13;/h1,9H,3-8H2, (H,12,13);1H . This code provides a specific textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 217.7 .Safety and Hazards
The compound is considered hazardous and comes with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride involves the reaction of but-3-yn-1-ol with piperidine-4-carboxylic acid, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["But-3-yn-1-ol", "Piperidine-4-carboxylic acid", "Hydrochloric acid"], "Reaction": ["Step 1: React but-3-yn-1-ol with piperidine-4-carboxylic acid in the presence of a catalyst to form 1-(but-3-yn-1-yl)piperidine-4-carboxylic acid.", "Step 2: Add hydrochloric acid to the reaction mixture to form 1-(but-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride.", "Step 3: Isolate the product by filtration or precipitation and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2445786-33-2 |
Product Name |
1-(but-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride |
Molecular Formula |
C10H16ClNO2 |
Molecular Weight |
217.7 |
Purity |
95 |
Origin of Product |
United States |
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